Cas no 1805981-86-5 (3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine)

• Product Name: 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine
• CAS No: 1805981-86-5
• MF: C₈H₁₁F₂N₃
• MW: 187.189848184586
• CID: 4855293
• Update Time: 2025-05-22

3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H11F2N3/c1-4-7(12)6(8(9)10)2-5(3-11)13-4/h2,8H,3,11-12H2,1H3
• InChI Key： ZSUXRMYTBPNFLT-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CN)=NC(C)=C1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• XLogP3: 0.1
• Topological Polar Surface Area: 64.9

Additional information on 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine

Comprehensive Overview of 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine (CAS No. 1805981-86-5)

The compound 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine (CAS No. 1805981-86-5) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. With its unique molecular structure featuring difluoromethyl and aminomethyl functional groups, this compound exhibits remarkable potential for applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate electronic and steric properties.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine makes it a valuable candidate for designing next-generation therapeutics, especially in oncology and CNS disorders. This aligns with the growing trend of precision medicine and targeted drug delivery, which are among the most searched topics in biomedical research today.

From a synthetic chemistry perspective, the aminomethyl moiety in this compound offers versatile reactivity, enabling facile derivatization for combinatorial chemistry libraries. Its CAS No. 1805981-86-5 is frequently queried in chemical databases by researchers exploring heterocyclic scaffolds for kinase inhibitors or GPCR modulators. The compound’s stability under physiological conditions further enhances its appeal for high-throughput screening (HTS) campaigns, a hot topic in AI-driven drug discovery.

Beyond pharmaceuticals, 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine has potential applications in agrochemicals, where fluorine-containing compounds are prized for their pest-resistant properties. With the global push toward sustainable agriculture, this compound could contribute to developing eco-friendly pesticides with reduced environmental persistence—a key concern among regulators and farmers alike.

The compound’s physicochemical properties, such as its logP and hydrogen bonding capacity, are critical for ADMET optimization, a recurring theme in computational chemistry forums. Its pyridine core also aligns with the rising interest in nitrogen-rich heterocycles, which dominate recent patent filings in medicinal chemistry. As such, CAS No. 1805981-86-5 is increasingly referenced in studies exploring structure-activity relationships (SAR) for antimicrobial agents.

In material science, the difluoromethyl group in this pyridine derivative offers unique electronic effects that could be harnessed for designing organic semiconductors or ligands for catalysis. This intersects with the booming research on energy-efficient materials, a trending topic in green chemistry. The compound’s bifunctional nature (amino and aminomethyl groups) further allows for covalent immobilization on surfaces, relevant to biosensor development.

Analytical methods for characterizing 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine often involve advanced techniques like LC-MS and NMR spectroscopy, reflecting the compound’s complexity. Its purity profile is crucial for regulatory compliance, especially in GMP synthesis—a frequently searched term in pharmaceutical manufacturing circles.

In summary, 3-Amino-6-(aminomethyl)-4-(difluoromethyl)-2-methylpyridine (CAS No. 1805981-86-5) represents a multifaceted tool for researchers tackling challenges in drug design, agrochemical innovation, and functional materials. Its structural features resonate with current scientific priorities, from fluorine chemistry to sustainable synthesis, ensuring its continued relevance in cutting-edge R&D.